Cas no 53155-26-3 (1,2-benzisoxazole, 3,5-dimethyl-)

• Product Name: 1,2-benzisoxazole, 3,5-dimethyl-
• CAS No: 53155-26-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 938022
• PubChem ID: 4283186
• Update Time: 2025-04-19

1,2-benzisoxazole, 3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-benzisoxazole, 3,5-dimethyl-
• 3,5-Dimethyl-1,2-benzisoxazol
• 3,5-dimethyl-1,2-benzisoxazole
• 3,5-Dimethylbenzothiophene
• 3,5-dimethylthianapthene
• 53155-26-3
• 3,5-dimethylbenzo[d]isoxazole
• SCHEMBL5985206
• 1,2-Benzisoxazole,3,5-dimethyl-
• DTXSID801306675
• AKOS006272030

• Inchi： 1S/C9H9NO/c1-6-3-4-9-8(5-6)7(2)10-11-9/h3-5H,1-2H3
• InChI Key： MUTJYHVVSHWJDE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.44460